Cas no 450368-19-1 (5H-Benzocyclohepten-5-ol,6-amino-6,7,8,9-tetrahydro-)

5H-Benzocyclohepten-5-ol,6-amino-6,7,8,9-tetrahydro- structure
450368-19-1 structure
Product Name:5H-Benzocyclohepten-5-ol,6-amino-6,7,8,9-tetrahydro-
CAS No:450368-19-1
MF:C11H16ClNO
MW:213.703842163086
CID:327782
PubChem ID:24190365
Update Time:2025-04-19

5H-Benzocyclohepten-5-ol,6-amino-6,7,8,9-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 5H-Benzocyclohepten-5-ol,6-amino-6,7,8,9-tetrahydro-
    • 6-AMINO-6,7,8,9-TETRAHYDRO-5H-BENZOCYCLOHEPTEN-5-OL HYDROCHLORIDE
    • 6-Amino-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-ol
    • 6-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-olhydrochloride
    • DTXSID50946101
    • 450368-19-1
    • NSC107300
    • 23445-17-2
    • NSC-107300
    • CHEMBL542670
    • 6-amino-6,7,8,9-tetrahydro-5h-benzocyclohepten-5-ol HCl
    • 6-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol hydrochloride
    • 6-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol--hydrogen chloride (1/1)
    • 6-amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol;hydrochloride
    • Inchi: 1S/C11H15NO.ClH/c12-10-7-3-5-8-4-1-2-6-9(8)11(10)13;/h1-2,4,6,10-11,13H,3,5,7,12H2;1H
    • InChI Key: PLCUUTVRVBHALB-UHFFFAOYSA-N
    • SMILES: Cl.OC1C2C=CC=CC=2CCCC1N

Computed Properties

  • Exact Mass: 213.09200
  • Monoisotopic Mass: 213.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25000
  • LogP: 2.88590
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